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Compound of Interest

Compound Name: Monononyl Phthalate-d4

Cat. No.: B1152477 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the physicochemical characteristics of Monononyl
Phthalate-d4, a critical component in modern analytical chemistry. It details its properties, its

essential role as a deuterated internal standard in mass spectrometry, and the experimental

protocols for its application.

Core Physicochemical Characteristics
Monononyl Phthalate-d4 is a deuterated form of Monononyl Phthalate, where four hydrogen

atoms on the benzene ring have been replaced by deuterium. This isotopic labeling makes it an

ideal internal standard for quantitative analysis.[1][2] Its physical and chemical properties are

nearly identical to its non-deuterated counterpart, with the key difference being its molecular

weight.

The table below summarizes the key physicochemical data for Monononyl Phthalate-d4.
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Property Value Source(s)

Molecular Formula C₁₇H₂₀D₄O₄ [3][4][5]

Molecular Weight 296.39 g/mol [3][5]

Unlabeled CAS Number 24539-59-1 [3][4]

Appearance White to Off-White Solid [6]

Melting Point 42 - 44°C [6]

Solubility
Slightly soluble in Chloroform,

DMSO, and Methanol
[6]

Storage Temperature Refrigerator [6]

The Role of Deuterated Internal Standards in
Quantitative Analysis
In quantitative analysis, particularly with liquid chromatography-mass spectrometry (LC-MS),

achieving accuracy and precision is paramount.[1] Deuterated internal standards are

considered the "gold standard" because they exhibit nearly identical chemical and physical

behavior to the analyte of interest.[1][7][8]

By introducing a known amount of Monononyl Phthalate-d4 into a sample at the beginning of

the preparation process, it acts as a perfect mimic for the endogenous Monononyl Phthalate.[1]

Any loss of the target analyte during sample extraction, cleanup, or variations in ionization

efficiency within the mass spectrometer is mirrored by the deuterated standard.[1][7] This

allows for highly accurate quantification because the ratio of the analyte's signal to the internal

standard's signal remains constant, correcting for potential errors.[7]

The workflow for using a deuterated internal standard is a foundational process in bioanalytical

and environmental testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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